1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H24N2O2/c1-21-15-8-11-18(12-9-15)13-17(20)19-10-4-6-14-5-2-3-7-16(14)19/h2-3,5,7,15H,4,6,8-13H2,1H3
• InChI Key: IFPYLBRIBRYMQE-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)CC(=O)N2CCCC3=CC=CC=C32
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone, also known as DQP, is a chemical compound that has been studied for its potential use in scientific research. It is a synthetic compound that was first synthesized in 2013 by a team of researchers at the University of California, San Francisco.

Mechanism of Action

1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone acts as a competitive inhibitor of the dopamine transporter, which prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have a variety of effects on the brain and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone are still being studied, but it has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase locomotor activity and induce hyperactivity in rodents.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone in lab experiments is that it is a potent and selective inhibitor of the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. However, one limitation is that it has not yet been studied extensively in humans, so its effects on human physiology are not well understood.

Future Directions

There are several future directions for research on 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone. One area of interest is its potential use in the treatment of psychiatric disorders such as anxiety and depression. Another area of interest is its potential use as a tool for studying the role of dopamine in the brain. Further research is needed to fully understand the biochemical and physiological effects of 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone involves several steps, including the use of various reagents and solvents. The process begins with the reaction of 4-methoxypiperidine with 2-bromomethyl-1,3-dioxolane to form 2-(4-methoxypiperidin-1-yl)ethanol. This intermediate is then reacted with 3,4-dihydro-2H-quinoline to form the final product, 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone.

Scientific Research Applications

1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective inhibitor of the dopamine transporter, which is a protein that is responsible for the reuptake of dopamine in the brain. 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-methoxypiperidin-1-yl)ethanone has also been shown to have anxiolytic and antidepressant effects in animal models.